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Compound of Interest

Compound Name: 2-Amino-3,3-dimethylbutan-1-ol

Cat. No.: B1275762 Get Quote

This guide provides essential physicochemical data for tert-Leucinol, a chiral amino alcohol

widely utilized as a building block in asymmetric synthesis. Its structural properties make it a

valuable component for the development of chiral catalysts, ligands, and pharmaceutical

intermediates.

Physicochemical Data
The fundamental molecular properties of tert-Leucinol are summarized below. This data is

critical for stoichiometric calculations, analytical characterization, and reaction optimization.

Identifier Value Reference

Molecular Formula C₆H₁₅NO [1][2][3]

Linear Formula (CH₃)₃CCH(NH₂)CH₂OH

Molecular Weight 117.19 g/mol [1][3]

CAS Number 112245-13-3 [1][2][3]

Structural and Molecular Relationships
The relationship between the common name, chemical formula, and molecular weight is a

foundational concept in chemistry. The following diagram illustrates this logical connection for

tert-Leucinol.
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{tert-Leucinol | (S)-2-Amino-3,3-dimethyl-1-butanol}

{Molecular Formula | C₆H₁₅NO}

has

{Molecular Weight | 117.19 g/mol}

corresponds to
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Core molecular properties of tert-Leucinol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. strem.com [strem.com]

3. chemwhat.com [chemwhat.com]

To cite this document: BenchChem. [A Technical Overview of tert-Leucinol: Molecular
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275762#tert-leucinol-molecular-weight-and-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1275762?utm_src=pdf-body-img
https://www.benchchem.com/product/b1275762?utm_src=pdf-custom-synthesis
https://www.chemscene.com/112245-13-3.html
https://www.strem.com/product/07-7224
https://www.chemwhat.com/s-tert-leucinol-cas-112245-13-3/
https://www.benchchem.com/product/b1275762#tert-leucinol-molecular-weight-and-formula
https://www.benchchem.com/product/b1275762#tert-leucinol-molecular-weight-and-formula
https://www.benchchem.com/product/b1275762#tert-leucinol-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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